Cas no 782-92-3 (1-(4-Benzylphenyl)ethanone)

1-(4-Benzylphenyl)ethanone structure
1-(4-Benzylphenyl)ethanone structure
Product Name:1-(4-Benzylphenyl)ethanone
CAS No:782-92-3
MF:C15H14O
MW:210.271064281464
MDL:MFCD00079700
CID:39909
PubChem ID:258457
Update Time:2025-04-19

1-(4-Benzylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 4-(Acetylphenyl)phenylmethane
    • (4-Acetylphenyl)phenylmethane
    • 1-(4-benzylphenyl)ethanone
    • 4-ACETYLDIPHENYLMETHANE
    • 1-acetyl-4-benzylbenzene
    • 4'-benzylacetophenone
    • A839387
    • 782-92-3
    • SR-01000596930
    • DTXSID30293140
    • 1-[4-(phenylmethyl)phenyl]ethanone
    • PS-8015
    • (4-Benzylphenyl)(methyl)methanone
    • NSC-87372
    • MFCD00079700
    • PPYJQGBEZQOXHC-UHFFFAOYSA-N
    • AKOS000266844
    • SR-01000596930-1
    • CS-0313882
    • 1-(4-Benzylphenyl)ethanone #
    • HMS2592D19
    • FT-0676397
    • NSC87372
    • MLS000682801
    • 1-(4-benzylphenyl)ethan-1-one
    • (4-Acetylphenyl)phenylmethane,
    • SMR000312158
    • CHEMBL1324678
    • SCHEMBL2772794
    • DB-017989
    • STL386497
    • 4'-Benzyl-acetophenone; 1-[4-(Phenylmethyl)phenyl]ethanone; (4-Benzylphenyl)(methyl)methanone; 4-Acetyldiphenylmethane; 4'-Benzylacetophenone; NSC 87372
    • 673-034-2
    • 1-(4-Benzylphenyl)ethanone
    • MDL: MFCD00079700
    • Inchi: 1S/C15H14O/c1-12(16)15-9-7-14(8-10-15)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: PPYJQGBEZQOXHC-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.10400
  • Monoisotopic Mass: 210.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.049
  • Melting Point: 38 °C
  • Boiling Point: 344.5°C at 760 mmHg
  • Flash Point: 148.5°C
  • Refractive Index: 1.568
  • PSA: 17.07000
  • LogP: 3.48000

1-(4-Benzylphenyl)ethanone Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1-(4-Benzylphenyl)ethanone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-(4-Benzylphenyl)ethanone Pricemore >>

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